Cas no 2229617-16-5 (tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229617-16-5
• MF: C₁₅H₁₉F₂NO₄
• MW: 315.312471628189
• CID: 6032425
• PubChem ID: 165673207
• Update Time: 2025-10-31

tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate
• 2229617-16-5
• EN300-1891621
• tert-butyl N-[1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C15H19F2NO4/c1-15(2,3)22-14(20)18(4)12(8-19)9-6-10(16)11(17)7-13(9)21-5/h6-8,12H,1-5H3
• InChI Key： LEIFTXOWZWWNAP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)C(C=O)N(C)C(=O)OC(C)(C)C)OC)F

Computed Properties

• Exact Mass: 315.12821441g/mol
• Monoisotopic Mass: 315.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate, with the CAS number 2229617-16-5, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its complex structure, which includes a tert-butyl group, a methoxyphenyl moiety, and a carbamate functional group. The presence of these groups imparts unique chemical and physical properties to the compound, making it valuable in research and industrial applications.

The structure of this compound is notable for its tert-butyl group, which contributes to its stability and lipophilicity. The 4,5-difluoro-2-methoxyphenyl moiety introduces electronic effects that can influence reactivity and selectivity in chemical reactions. Additionally, the N-methylcarbamate group provides versatility in terms of functionalization and reactivity. These features make the compound a versatile building block in organic synthesis.

Recent studies have highlighted the potential of this compound in drug discovery and development. Its ability to act as an intermediate in the synthesis of bioactive molecules has been extensively explored. For instance, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents. The N-methylcarbamate group has been shown to enhance bioavailability and reduce toxicity in certain drug candidates.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents makes it suitable for use in various synthetic protocols. The presence of fluorine atoms in the phenyl ring also contributes to its stability under harsh reaction conditions.

The synthesis of tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate involves a series of well-established organic reactions. The key steps include nucleophilic substitution, condensation reactions, and functional group transformations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The application of this compound extends beyond pharmaceuticals. It has been employed as an intermediate in the production of agrochemicals, such as herbicides and insecticides. Its ability to form stable complexes with metal ions has also made it useful in materials science, particularly in the development of coordination polymers and metal-organic frameworks (MOFs).

In conclusion, tert-butyl N-1-(4,5-difluoro-2-methoxyphenyl)-2-oxoethyl-N-methylcarbamate is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.